Cas no 2411338-41-3 ((E)-N-[(4-Cyano-2-fluorophenyl)methyl]-N-cyclopropyl-4-(dimethylamino)but-2-enamide)

(E)-N-[(4-Cyano-2-fluorophenyl)methyl]-N-cyclopropyl-4-(dimethylamino)but-2-enamide is a structurally complex small molecule featuring a fluorinated aromatic core, a cyano substituent, and a conjugated enamide moiety. Its design incorporates a cyclopropyl group and a dimethylamino functionality, enhancing steric and electronic properties for targeted applications. The compound’s α,β-unsaturated amide structure suggests potential reactivity as a Michael acceptor, while the fluorinated aromatic system may improve metabolic stability and binding affinity in medicinal chemistry contexts. This molecule is of interest in pharmaceutical research, particularly for probing enzyme inhibition or receptor modulation due to its tailored pharmacophore. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery.

(E)-N-[(4-Cyano-2-fluorophenyl)methyl]-N-cyclopropyl-4-(dimethylamino)but-2-enamide structure

2411338-41-3 structure

Product Name:(E)-N-[(4-Cyano-2-fluorophenyl)methyl]-N-cyclopropyl-4-(dimethylamino)but-2-enamide

CAS No:2411338-41-3

MF:C₁₇H₂₀FN₃O

MW:301.358607292175

CID:5357453

PubChem ID:146098303

Update Time:2025-05-27

(E)-N-[(4-Cyano-2-fluorophenyl)methyl]-N-cyclopropyl-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

- Z3952175123
- (2E)-N-[(4-cyano-2-fluorophenyl)methyl]-N-cyclopropyl-4-(dimethylamino)but-2-enamide
- (E)-N-[(4-Cyano-2-fluorophenyl)methyl]-N-cyclopropyl-4-(dimethylamino)but-2-enamide
- Inchi： 1S/C17H20FN3O/c1-20(2)9-3-4-17(22)21(15-7-8-15)12-14-6-5-13(11-19)10-16(14)18/h3-6,10,15H,7-9,12H2,1-2H3/b4-3+
- InChI Key： DRCRRKXAYGTGBM-ONEGZZNKSA-N
- SMILES： FC1C=C(C#N)C=CC=1CN(C(/C=C/CN(C)C)=O)C1CC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 464
XLogP3: 1.9
Topological Polar Surface Area: 47.3

(E)-N-[(4-Cyano-2-fluorophenyl)methyl]-N-cyclopropyl-4-(dimethylamino)but-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26577860-0.05g	(2E)-N-[(4-cyano-2-fluorophenyl)methyl]-N-cyclopropyl-4-(dimethylamino)but-2-enamide	2411338-41-3	95.0%	0.05g	$246.0	2025-03-20

(E)-N-[(4-Cyano-2-fluorophenyl)methyl]-N-cyclopropyl-4-(dimethylamino)but-2-enamide Related Literature

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Additional information on (E)-N-[(4-Cyano-2-fluorophenyl)methyl]-N-cyclopropyl-4-(dimethylamino)but-2-enamide

Comprehensive Overview of (E)-N-[(4-Cyano-2-fluorophenyl)methyl]-N-cyclopropyl-4-(dimethylamino)but-2-enamide (CAS No. 2411338-41-3)

The compound (E)-N-[(4-Cyano-2-fluorophenyl)methyl]-N-cyclopropyl-4-(dimethylamino)but-2-enamide, with CAS No. 2411338-41-3, is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate design, featuring a cyano-fluorophenyl moiety and a dimethylamino butenamide backbone, makes it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule therapeutics with high specificity and low off-target effects has surged, and 2411338-41-3 fits this niche. Its E-configuration and cyclopropyl group contribute to its stereochemical stability, a critical factor in drug-likeness assessments. The presence of both fluorine and cyano substituents enhances its binding affinity to biological targets, a feature often explored in fragment-based drug design. These attributes make it a compelling candidate for addressing drug resistance challenges in oncology and infectious diseases.

The synthesis of (E)-N-[(4-Cyano-2-fluorophenyl)methyl]-N-cyclopropyl-4-(dimethylamino)but-2-enamide involves multi-step organic transformations, including amide coupling and Wittig olefination, which are widely discussed in organic chemistry forums. Its logP and polar surface area values suggest favorable blood-brain barrier permeability, sparking interest in neuropharmacology applications. Computational studies using molecular docking tools further highlight its potential interactions with protein targets like EGFR or ALK, frequently searched terms in cancer research databases.

From an industrial perspective, CAS No. 2411338-41-3 is often referenced in patents related to precision medicine and biomarker development. Its structural flexibility allows for derivatization, a key strategy in lead optimization pipelines. Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of this compound remains an active area of study, particularly for green chemistry enthusiasts advocating for sustainable synthesis methods. These aspects resonate with the growing emphasis on ESG compliance in the pharmaceutical sector.

In summary, (E)-N-[(4-Cyano-2-fluorophenyl)methyl]-N-cyclopropyl-4-(dimethylamino)but-2-enamide represents a convergence of medicinal chemistry innovation and drug development trends. Its CAS No. 2411338-41-3 serves as a pivotal identifier for researchers exploring its structure-activity relationships (SAR) and therapeutic potential. As the scientific community continues to prioritize personalized medicine and AI-driven drug discovery, compounds like this will remain at the forefront of cutting-edge research.